![molecular formula C15H15ClN2O4 B5556710 N-(5-chloro-2-pyridinyl)-3,4,5-trimethoxybenzamide](/img/structure/B5556710.png)
N-(5-chloro-2-pyridinyl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-pyridinyl)-3,4,5-trimethoxybenzamide, also known as TMB-8, is a chemical compound that has been widely used in scientific research. TMB-8 is a potent inhibitor of intracellular calcium release and has been used to study the role of calcium in various physiological processes.
Scientific Research Applications
Unusual C–H···π Interactions
Research by Saeed and Simpson (2012) on 3,4,5-trimethoxy-N-p-tolylbenzamide, a closely related compound, highlights the importance of unusual C–H···π interactions in its structure. These interactions contribute significantly to the compound's three-dimensional packing, a feature that could be relevant in understanding the physicochemical properties of N-(5-chloro-2-pyridinyl)-3,4,5-trimethoxybenzamide and its applications in material science or drug design (Saeed & Simpson, 2012).
Synthesis and Structural Study
Gálvez et al. (1990) synthesized a series of tropane benzamides, including compounds with structural similarities to this compound. Their study provides insights into the synthesis and structural characteristics of these compounds, potentially informing synthesis strategies for this compound (Gálvez et al., 1990).
Ring Halogenations
Bovonsombat and Mcnelis (1993) explored the ring halogenations of polyalkylbenzenes, a method that could be applied to the synthesis or functionalization of this compound. This research provides a foundation for understanding how halogenation reactions can be used to modify chemical structures, potentially affecting the activity and properties of the target compound (Bovonsombat & Mcnelis, 1993).
Nucleophilic Addition
Lemire et al. (2004) investigated the addition of nucleophiles to 3-substituted pyridinium salts, leading to the synthesis of potent, nonpeptide Substance P antagonists. Although not directly related to this compound, this research provides valuable insights into nucleophilic addition reactions that could influence the development of similar compounds (Lemire et al., 2004).
Properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O4/c1-20-11-6-9(7-12(21-2)14(11)22-3)15(19)18-13-5-4-10(16)8-17-13/h4-8H,1-3H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JREKIMVYSIKXNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.